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Compound of Interest

Compound Name: Glyceryl monoundecylenate

CAS No.: 65684-27-7

Cat. No.: B16292381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

methodologies for assessing the biodegradability and ecotoxicity of glyceryl
monoundecylenate. Given the limited direct experimental data on this specific substance, this

guide emphasizes a read-across approach from structurally similar compounds, as

documented in regulatory dossiers.

Introduction to Glyceryl Monoundecylenate
Glyceryl monoundecylenate (GMU), the monoester of glycerol and undecylenic acid, is

utilized in the pharmaceutical and cosmetic industries for its emulsifying and preservative

properties.[1][2] As with any chemical substance, a thorough understanding of its

environmental fate and potential ecological impact is crucial for responsible product

development and regulatory compliance. This document synthesizes the current knowledge on

the biodegradability and ecotoxicity of GMU, presenting available data, outlining experimental

protocols, and visualizing key processes.
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Regulatory Context and Data Availability
Direct experimental data on the biodegradability and ecotoxicity of glyceryl
monoundecylenate (CAS No. 65684-27-7) is not readily available in the public domain. The

European Chemicals Agency (ECHA) registration dossier for "10-Undecenoic acid, monoester

with 1,2,3-propanetriol" indicates that aquatic toxicity data for this substance are absent.[3]

Consequently, a read-across approach from structurally related substances is employed to

estimate its environmental properties.[3] This guide will focus on the data from these surrogate

substances to provide an informed assessment of GMU's environmental profile.

Biodegradability Assessment
The biodegradability of a substance is a critical indicator of its persistence in the environment.

For glyceryl monoundecylenate, the expected primary degradation pathway involves the

hydrolysis of the ester bond to form glycerol and undecylenic acid, both of which are

anticipated to be readily biodegradable.

Quantitative Biodegradability Data (Read-Across)
The following table summarizes the biodegradability data for a structurally similar substance,

"Glycerides, C8-10, mono- and di-," as referenced in the ECHA dossier for glyceryl
monoundecylenate.[3]

Test
Substanc
e

Guideline Method Inoculum Duration Result
Interpreta
tion

Glycerides,

C8-10,

mono- and

di-

OECD

301F

Manometri

c

Respiromet

ry

Activated

Sludge
28 days

81.1%

degradatio

n after 14

days

Readily

Biodegrada

ble

Experimental Protocol: OECD 301F - Manometric
Respirometry Test
This protocol describes a standard method for assessing the ready biodegradability of a

substance in an aerobic aqueous medium.
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Objective: To determine the extent and rate of aerobic biodegradation of the test substance by

microorganisms from activated sludge.

Principle: The consumption of oxygen by microorganisms metabolizing the test substance is

measured in a closed respirometer over 28 days. The amount of oxygen consumed is

expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials and Apparatus:

Respirometer with temperature control.

Mineral medium (as specified in OECD 301).

Activated sludge from a domestic wastewater treatment plant.

Test substance: Glyceryl monoundecylenate.

Reference substance: Sodium benzoate.

Control vessels (inoculum only) and abiotic control vessels (test substance, no inoculum).

Procedure:

Preparation of Inoculum: Activated sludge is washed and aerated to prepare a consistent

microbial stock.

Test Setup: The test substance is added to the mineral medium in the respirometer flasks at

a concentration that provides sufficient carbon for oxygen uptake measurement without

being toxic (e.g., 100 mg/L).

Incubation: The flasks are inoculated with the prepared activated sludge and incubated in the

dark at a constant temperature (e.g., 20 ± 1°C).

Measurement: Oxygen consumption is measured continuously or at frequent intervals for 28

days.

Data Analysis: The percentage of biodegradation is calculated from the measured oxygen

uptake, corrected for the blank inoculum control, and expressed as a percentage of the
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ThOD.

Pass Criteria for Ready Biodegradability: The 10-day window begins when the degree of

biodegradation has reached 10%. The pass level of 60% ThOD must be reached within this 10-

day window, which must occur within the 28-day test period.

Glyceryl Monoundecylenate Hydrolysis
(Esterase)
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Expected biodegradation pathway of glyceryl monoundecylenate.
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Experimental workflow for the OECD 301F biodegradability test.

Ecotoxicity Assessment
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Ecotoxicity studies are essential to determine the potential adverse effects of a substance on

aquatic organisms. The data presented here is based on the read-across approach from the

ECHA registration dossier.[3]

Quantitative Ecotoxicity Data (Read-Across)
The following table summarizes the ecotoxicity data for the surrogate substances, "Glycerides,

C14-18 and C16-18 unsatd. mono-, di- and tri-" and "Glycerides, C8-10, mono- and di-".[3]
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Test
Organism

Trophic
Level

Endpoint
Test
Substanc
e

Guideline Duration
Result
(mg/L)

Danio rerio

(Fish)
Vertebrate LC50

Glycerides,

C14-18

and C16-

18 unsatd.

mono-, di-

and tri-

OECD 203 96 hours >100

Daphnia

magna

Invertebrat

e
EC50

Glycerides,

C14-18

and C16-

18 unsatd.

mono-, di-

and tri-

OECD 202 48 hours >100

Pseudokirc

hneriella

subcapitata

(Algae)

Producer EC50

Glycerides,

C14-18

and C16-

18 unsatd.

mono-, di-

and tri-

OECD 201 72 hours >100

Danio rerio

(Fish)
Vertebrate LC50

Glycerides,

C8-10,

mono- and

di-

OECD 203 96 hours 75

Daphnia

magna

Invertebrat

e
EC50

Glycerides,

C8-10,

mono- and

di-

OECD 202 48 hours 218.2

Pseudokirc

hneriella

subcapitata

(Algae)

Producer EC50

Glycerides,

C8-10,

mono- and

di-

OECD 201 72 hours 49
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Pseudokirc

hneriella

subcapitata

(Algae)

Producer NOEC

Glycerides,

C8-10,

mono- and

di-

OECD 201 72 hours 20.7

LC50: Lethal concentration for 50% of the test organisms. EC50: Effect concentration for 50%

of the test organisms. NOEC: No observed effect concentration.

Experimental Protocols for Aquatic Toxicity Testing
OECD 201: Alga, Growth Inhibition Test

Objective: To determine the effects of a substance on the growth of a freshwater microalga.

Procedure: A culture of Pseudokirchneriella subcapitata is exposed to various concentrations

of the test substance in a nutrient-rich medium for 72 hours. The growth of the algae is

measured by cell counts or a surrogate parameter like fluorescence. The EC50 is calculated

based on the inhibition of growth relative to a control.

OECD 202: Daphnia sp. Acute Immobilisation Test

Objective: To determine the acute toxicity of a substance to Daphnia magna.

Procedure: Young daphnids are exposed to a range of concentrations of the test substance

for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours. The

EC50 is the concentration that immobilizes 50% of the daphnids.

OECD 203: Fish, Acute Toxicity Test

Objective: To determine the acute lethal toxicity of a substance to freshwater fish.

Procedure: Fish (e.g., Danio rerio) are exposed to various concentrations of the test

substance in a semi-static or flow-through system for 96 hours. Mortalities are recorded at

24, 48, 72, and 96 hours, and the LC50 is calculated.
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Experimental workflow for aquatic toxicity testing.

Read-Across Rationale
The use of data from surrogate substances is justified by the structural similarities between

glyceryl monoundecylenate and the tested glycerides. All are esters of glycerol with fatty

acids, suggesting a similar mode of environmental degradation and potential toxicity.
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Logical relationship for the read-across approach.

Conclusion
Based on the available information and the read-across approach, glyceryl
monoundecylenate is expected to be readily biodegradable and to exhibit low to moderate

toxicity to aquatic organisms. The ecotoxicity data for the surrogate substances suggest that

the acute toxicity is generally above 1 mg/L, which, coupled with ready biodegradability,

indicates a low environmental risk under normal use and disposal scenarios.
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It is important to note that this assessment is based on data from structurally similar

substances. For a definitive characterization of the environmental profile of glyceryl
monoundecylenate, direct experimental studies following standardized OECD guidelines are

recommended. This would provide the most accurate data for environmental risk assessments

and regulatory submissions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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